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Compound of Interest

Compound Name: PX-866-170H

Cat. No.: B10774947

Essential guidelines for the safe handling and disposal of the potent PI3K inhibitor, PX-866-
170H, ensuring the protection of laboratory personnel and the environment.

For researchers and drug development professionals, the integrity of scientific discovery goes
hand-in-hand with a commitment to safety. PX-866-170H, an active metabolite of the pan-PI3K
inhibitor PX-866 (sonolisib), is a potent compound requiring meticulous handling and disposal
protocols.[1] Due to the absence of a specific Safety Data Sheet (SDS) for PX-866-170H, this
guide provides a comprehensive disposal procedure based on the precautionary principle,
treating the substance as hazardous chemical waste. These guidelines are extrapolated from
general best practices for the disposal of potent pharmaceutical compounds used in research.

Immediate Safety and Handling Precautions

Before beginning any procedure involving PX-866-170H, it is crucial to consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines and regulations. All
handling should occur within a certified chemical fume hood, and appropriate personal
protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant
gloves, must be worn at all times.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of PX-866-170H and any
contaminated materials is high-temperature incineration conducted by a licensed hazardous
waste management service.
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1. Waste Segregation: Proper segregation at the source of generation is the first critical step to
ensure safe and compliant disposal. All items that have come into contact with PX-866-170H
must be considered hazardous waste.

« |dentify all PX-866-170OH-contaminated waste, including:
o Unused or expired PX-866-170H powder or solutions.
o Empty vials and original packaging.
o Contaminated laboratory consumables (e.g., pipette tips, microtubes, flasks).
o Contaminated personal protective equipment (PPE).
o Materials used for spill cleanup.
2. Waste Packaging and Labeling:
e Solid Waste:

o Place all solid waste, including contaminated PPE and labware, into a primary, sealable
plastic bag.

o This primary bag must then be placed inside a designated, rigid, and leak-proof hazardous
waste container. This container should be clearly labeled as "Hazardous Chemical Waste"
and specify "PX-866-170H."

e Liquid Waste:

o Collect all liquid waste, such as unused solutions or solvents containing PX-866-170H, in
a compatible, shatter-resistant, and leak-proof container.

o The container must be clearly labeled with "Hazardous Chemical Waste," the name "PX-
866-170H," and an approximate concentration.

3. On-Site Waste Storage:
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o Store all PX-866-170H waste in a designated, secure, and well-ventilated area, separate
from general laboratory traffic.

e This storage area should be clearly marked with a "Hazardous Waste" warning sign.
e Access to this area must be restricted to authorized personnel only.

e Do not mix PX-866-170H waste with other chemical waste streams unless compatibility has
been confirmed by your institution's EHS department.

4. Final Disposal:

» Arrange for the collection of the hazardous waste by a licensed and approved waste
management contractor.

o Ensure all required documentation is completed in accordance with local and national
regulations.

In the event of a spill, immediately alert personnel in the vicinity and evacuate the area if
necessary. For small spills, use an absorbent material to contain the substance. Decontaminate
the area with a suitable solvent, such as ethanol, and collect all cleanup materials as
hazardous waste. For large spills, contact your institution's emergency response team.

Quantitative Data Summary

While specific quantitative disposal parameters for PX-866-170H are not available, the
following table summarizes its key chemical and physical properties to inform safe handling
and disposal decisions.
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Property Value

Chemical Formula C29H35NOs

Molecular Weight 525.6 g/mol

Appearance Solid

Primary Hazard Class Potent Pharmaceutical Compound (Assumed)
Recommended Disposal High-Temperature Incineration

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of PX-866-170H.

Step 1: Waste Segregation
(Solid & Liquid Waste)

Step 2: Packaging & Labeling
(Separate containers for solids and liquids)

'

Step 3: On-Site Storage
(Designated, secure, and ventilated area)

'

Click to download full resolution via product page
PX-866-170H Disposal Workflow

Signaling Pathway Context
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PX-866-170H is an active metabolite of PX-866, a potent and irreversible pan-isoform inhibitor
of phosphoinositide 3-kinase (PI3K). The PI3K/Akt/mTOR signaling pathway is a critical
regulator of cell growth, proliferation, and survival. Its dysregulation is a hallmark of many
cancers, making it a key target for drug development. The diagram below illustrates the central

role of PI3K in this pathway.

Growth Factor

Receptor Tyrosine Kinase PIP2

PISK
(Target of PX-866-170H)
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PI3K/Akt/mTOR Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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